Cas no 1403597-45-4 (Methyl 3-bromo-5-chloro-2-methylbenzoate)

• Product Name: Methyl 3-bromo-5-chloro-2-methylbenzoate
• CAS No: 1403597-45-4
• MF: C₉H₈BrClO₂
• MW: 263.5156
• MDL: MFCD24108598
• CID: 2602940
• PubChem ID: 70874048
• Update Time: 2025-07-29

Methyl 3-bromo-5-chloro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-chloro-2-methylbenzoate
• QGBAJBPFUZTWCR-UHFFFAOYSA-N
• SY037506
• CS-12101
• methyl3-bromo-5-chloro-2-methylbenzoate
• 1403597-45-4
• AKOS020024409
• CS-0153543
• SCHEMBL13280552
• AC2410
• MFCD24108598
• DB-221062

• MDL： MFCD24108598
• Inchi： 1S/C9H8BrClO2/c1-5-7(9(12)13-2)3-6(11)4-8(5)10/h3-4H,1-2H3
• InChI Key： QGBAJBPFUZTWCR-UHFFFAOYSA-N
• SMILES： BrC1=C([H])C(=C([H])C(C(=O)OC([H])([H])[H])=C1C([H])([H])[H])Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters